Cas no 743445-12-7 (4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid)

• Product Name: 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid
• CAS No: 743445-12-7
• MF: C₁₅H₁₄ClF₃N₂O₅S
• MW: 426.795272350311
• CID: 5082033
• PubChem ID: 2113488
• Update Time: 2025-10-29

4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-4-oxobut-2-enoic acid
• MLS000761464
• SMR000371563
• (E)-4-[4-[2-chloro-5-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-4-oxobut-2-enoic acid
• BDBM56740
• cid_2113488
• HMS2672D24
• (E)-4-[4-[2-chloro-5-(trifluoromethyl)phenyl]sulfonylpiperazino]-4-keto-but-2-enoic acid
• (2E)-4-(4-{[2-chloro-5-(trifluoromethyl)benzene]sulfonyl}piperazin-1-yl)-4-oxobut-2-enoic a
• 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid
• SR-01000050492-1
• (E)-4-[4-[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl-1-piperazinyl]-4-oxo-2-butenoic acid
• 4-{4-[2-chloro-5-(trifluoromethyl)benzenesulfonyl]piperazin-1-yl}-4-oxobut-2-enoicacid
• CHEMBL1873173
• (E)-4-[4-[2-chloranyl-5-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-4-oxidanylidene-but-2-enoic acid
• 4-(4-((2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL)SULFONYL)PIPERAZIN-1-YL)-4-OXOBUT-2-ENOIC ACID
• Z55148782
• G26389
• (2E)-4-(4-{[2-chloro-5-(trifluoromethyl)benzene]sulfonyl}piperazin-1-yl)-4-oxobut-2-enoic acid
• 743445-12-7
• SR-01000050492
• EN300-09671

• Inchi： 1S/C15H14ClF3N2O5S/c16-11-2-1-10(15(17,18)19)9-12(11)27(25,26)21-7-5-20(6-8-21)13(22)3-4-14(23)24/h1-4,9H,5-8H2,(H,23,24)/b4-3+
• InChI Key： WHADDUZFGJTOFT-ONEGZZNKSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(N1CCN(C(/C=C/C(=O)O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 426.0264049g/mol
• Monoisotopic Mass: 426.0264049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103

Additional information on 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid

Introduction to 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid (CAS No. 743445-12-7)

4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid, also known by its CAS number 743445-12-7, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as sulfonyl piperazines, which are characterized by their unique structural features and potential biological activities. The compound's complex structure, including the presence of a chloro and trifluoromethyl substituent, as well as the piperazine and butenonic acid moieties, contributes to its diverse pharmacological properties.

The synthesis of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid involves several steps, typically starting from readily available starting materials such as 2-chloro-5-(trifluoromethyl)benzenesulfonyl chloride and piperazine. The key steps in the synthesis include the formation of the sulfonyl piperazine intermediate, followed by the introduction of the butenonic acid moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid has been studied for its potential as a therapeutic agent. One of the most notable areas of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The mechanism of action involves binding to the active site of these enzymes, thereby blocking their catalytic activity and downstream signaling.

Beyond its enzymatic inhibition properties, 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. However, further studies are needed to fully understand its long-term effects and potential side effects.

The structural features of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-4-oxobut-2-enoic acid also make it an interesting candidate for drug design and optimization. The presence of multiple functional groups allows for a wide range of chemical modifications, which can be used to fine-tune its pharmacological properties. For example, altering the substituents on the piperazine ring or modifying the butenonic acid moiety can lead to compounds with enhanced potency or improved selectivity.

In addition to its therapeutic applications, 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-y l}-4 - oxobut - 2 - enoic acid has also been explored for its use in diagnostic imaging. The compound's ability to bind to specific targets in cells makes it a potential candidate for developing imaging agents that can be used to visualize disease markers in vivo. This could have significant implications for early diagnosis and monitoring of diseases such as cancer.

The future prospects for 4-{4 - 2 - chloro - 5 - (trifluoromethyl) benzenesulfonylpiperazin - 1 - yl} - 4 - oxobut - 2 - enoic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing any adverse effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and stability in vivo.

In conclusion, 4-{4 - 2 - chloro - 5 - (trifluoromethyl) benzenesulfonylpiperazin - 1 - yl} - 4 - oxobut - 2 - enoic acid (CAS No. 743445 - 12 - 7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further investigation and development.